Cas no 2173999-98-7 (2,2-dimethyl-3-(1h-1,2,3-triazol-5-yl)propanoic acid hydrochloride)

• Product Name: 2,2-dimethyl-3-(1h-1,2,3-triazol-5-yl)propanoic acid hydrochloride
• CAS No: 2173999-98-7
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• CID: 5154764
• PubChem ID: 136574695
• Update Time: 2025-06-27

2,2-dimethyl-3-(1h-1,2,3-triazol-5-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1h-1,2,3-triazol-5-yl)propanoic acid hydrochloride
• 2,2-dimethyl-3-(2H-triazol-4-yl)propanoic acid;hydrochloride
• starbld0036894
• Z3070476207

• Inchi： 1S/C7H11N3O2.ClH/c1-7(2,6(11)12)3-5-4-8-10-9-5;/h4H,3H2,1-2H3,(H,11,12)(H,8,9,10);1H
• InChI Key： ZARZSIKEBRDRHS-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C)CC1C=NNN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 78.9

Additional information on 2,2-dimethyl-3-(1h-1,2,3-triazol-5-yl)propanoic acid hydrochloride

2,2-Dimethyl-3-(1H-1,2,3-Triazol-5-Yl)Propanoic Acid Hydrochloride: A Comprehensive Overview

The compound 2,2-dimethyl-3-(1H-1,2,3-triazol-5-yl)propanoic acid hydrochloride (CAS No. 2173999-98-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties: The compound consists of a propanoic acid backbone with a hydrochloride counterion. The key structural feature is the presence of a 1H-1,2,3-triazole ring at the third position of the propanoic acid chain. This triazole group introduces unique electronic and steric properties to the molecule. The dimethyl substitution at the second position further enhances its stability and reactivity. The compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate.

Synthesis Methods: The synthesis of 2,2-dimethyl-3-(1H-1,2,3-triazol-5-yl)propanoic acid hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. Recent studies have explored the use of click chemistry to efficiently incorporate the triazole group into the molecule. For instance, researchers have employed copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form the triazole ring in high yields. This method not only simplifies the synthesis but also enhances the purity of the final product.

Applications in Drug Discovery: One of the most promising applications of this compound lies in the field of drug discovery. The triazole group is known for its ability to act as a bioisostere of other heterocyclic moieties, making it an attractive component in medicinal chemistry. Recent studies have demonstrated that 2,2-dimethyl-3-(1H-1,2,3-triazol-5-yl)propanoic acid hydrochloride exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it a valuable candidate for further preclinical studies.

Materials Science Applications: Beyond pharmacology, this compound has shown potential in materials science. Its unique structure allows it to act as a versatile building block for constructing advanced materials such as stimuli-responsive polymers and self-healing materials. Researchers have recently utilized this compound to synthesize polyurethanes with enhanced mechanical properties and thermal stability.

Recent Research Advances: Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 2,2-dimethyl-3-(1H-1,2,3-triazol-5-Yl)propanoic acid hydrochloride. Density functional theory (DFT) calculations have revealed that the triazole group significantly influences the molecule's electronic distribution, making it suitable for applications in organic electronics. Additionally, experimental studies have confirmed its ability to act as a ligand in metalloenzyme mimics.

Future Prospects: The versatility of CAS No. 2173999-98-7 suggests that it will continue to play a pivotal role in both academic research and industrial applications. Ongoing research is focused on optimizing its synthesis pathways for large-scale production and exploring its potential in emerging fields such as green chemistry and biotechnology.

In conclusion, 2,2-dimethyl-3-(1H-1,2,3-triazol-Yl)propanoic acid hydrochloride (CAS No. 2173999-Y8-Y7) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.